2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 2-[(3,5-dimethylphenyl)methyl]-4-(4-ethoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C21H25NO4/c1-4-26-19-7-5-18(6-8-19)22-20(23)13-17(21(24)25)12-16-10-14(2)9-15(3)11-16/h5-11,17H,4,12-13H2,1-3H3,(H,22,23)(H,24,25)
• InChI Key: HBSVOULBHMSHKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC(CC2=CC(=CC(=C2)C)C)C(=O)O
• solubility: >53.3 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid is an organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a benzyl group substituted with two methyl groups, an ethoxyphenyl group, and an amino group attached to a butanoic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid typically involves multi-step organic reactions. One possible route could involve the following steps:

Formation of the Benzyl Intermediate: The starting material, 3,5-dimethylbenzyl chloride, can be reacted with a suitable nucleophile to form the benzyl intermediate.

Amination: The benzyl intermediate can then undergo amination with 4-ethoxyaniline to introduce the ethoxyphenylamino group.

Formation of the Butanoic Acid Backbone: The final step involves the formation of the butanoic acid backbone through a series of reactions such as alkylation, oxidation, and hydrolysis.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to alcohols.

Substitution: The benzyl and ethoxyphenyl groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed.

Major Products

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzyl or ethoxyphenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid would depend on its specific application. Generally, it may interact with molecular targets such as enzymes, receptors, or DNA, leading to modulation of biological pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-(3,5-Dimethylbenzyl)-4-aminobutanoic acid: Lacks the ethoxyphenyl group.

4-[(4-Ethoxyphenyl)amino]-4-oxobutanoic acid: Lacks the 3,5-dimethylbenzyl group.

2-(3,5-Dimethylbenzyl)-4-oxobutanoic acid: Lacks the ethoxyphenylamino group.

Uniqueness

The presence of both the 3,5-dimethylbenzyl and 4-ethoxyphenylamino groups in 2-(3,5-Dimethylbenzyl)-4-[(4-ethoxyphenyl)amino]-4-oxobutanoic acid makes it unique compared to similar compounds. This unique structure may confer distinct chemical properties and biological activities, making it a valuable compound for research and industrial applications.